2-(4-Chloro-5-methyl-2-nitrophenoxy)acetic acid
Overview
Description
“2-(4-Chloro-5-methyl-2-nitrophenoxy)acetic acid” is a type of phenoxy herbicide . Phenoxy herbicides are commercially important and widely used in agriculture . They act by mimicking the auxin growth hormone indoleacetic acid (IAA), inducing rapid, uncontrolled growth in broad-leaf plants . This compound shares the part structure of phenoxyacetic acid .
Molecular Structure Analysis
The molecular formula of “2-(4-Chloro-5-methyl-2-nitrophenoxy)acetic acid” is C9H8ClNO5 . The molecular weight is 245.61700 . The structure of this compound includes a phenoxyacetic acid part, which is common in phenoxy herbicides .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-Chloro-5-methyl-2-nitrophenoxy)acetic acid” include a density of 1.491g/cm3 and a boiling point of 434.1ºC at 760 mmHg . The melting point is not available .Scientific Research Applications
Synthesis and Chemical Properties
- 2-(2-nitrophenoxy) acetic acid, closely related to the specified compound, has been synthesized using a method with advantages like convenient operation and mild reaction conditions, suitable for industrial processes (H. Dian, 2012).
Novel Complexes and Aggregations
- A novel aggregation involving a related compound, (4-nitrophenoxy)acetic acid, and its dioxomolybdenum(VI) complex, has been synthesized, offering insights into complex molecular structures (Xiao-qiang He, 2013).
Molecular Structure and Hydrogen Bond Studies
- Studies on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, with a structure related to the specified compound, have provided insights into intramolecular hydrogen-bond formation and molecular structures (T. Romero & Angela Margarita, 2008).
Synthesis of New Monomers for Polybenzimidazoles
- Research into synthesizing new AB-type monomers for polybenzimidazoles from a closely related compound, N-(4,5-dichloro-2-nitrophenyl)acetamide, demonstrates the potential of these compounds in polymer science (R. S. Begunov & A. Valyaeva, 2015).
Environmental and Biological Applications
- Studies have explored the use of molecular imprinted polymer nanoparticles for the sensitive and selective determination of 4-Chloro-2-Methylphenoxy Acetic Acid in complex matrices, highlighting its environmental relevance (F. Omidi et al., 2014).
- Electrochemical detection of 4-chloro-2-methylphenoxyacetic acid (MCPA) using a simple activated glassy carbon electrode has been studied, indicating applications in environmental monitoring (Tian Yu et al., 2022).
Analytical Techniques and Extraction Methods
- Development of methods for determining phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis, demonstrating its analytical importance (A. Nuhu et al., 2012).
properties
IUPAC Name |
2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO5/c1-5-2-8(16-4-9(12)13)7(11(14)15)3-6(5)10/h2-3H,4H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQAJOTWEIQHUIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)[N+](=O)[O-])OCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70385937 |
Source
|
| Record name | 2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
416885-45-5 |
Source
|
| Record name | 2-(4-chloro-5-methyl-2-nitrophenoxy)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
